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Compound of Interest

Compound Name: 4-Nitrophthalonitrile

Cat. No.: B195368

An In-depth Technical Guide to 4-Nitrophthalonitrile (CAS: 31643-49-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nitrophthalonitrile, with the CAS registry number 31643-49-9, is an organic compound
featuring a phthalonitrile core substituted with a nitro group.[1] Systematically named 4-
nitrobenzene-1,2-dicarbonitrile, this compound serves as a crucial intermediate in the synthesis
of a variety of functional materials.[2] Its applications are prominent in the preparation of dyes,
pigments, and especially phthalocyanines, which are materials of interest for their unique
electronic and photophysical properties.[1][3][4] 4-Nitrophthalonitrile is also utilized as an
intermediate for pesticides and pharmaceuticals.[5][6] This guide provides a comprehensive
overview of its physicochemical properties, characterization data, experimental protocols, and
safety information.

Physicochemical Properties

4-Nitrophthalonitrile is typically a crystalline solid, appearing as a white to light yellow or tan
powder.[7][8][9] It has low solubility in water but is soluble in organic solvents such as acetone
and dimethyl sulfoxide (DMSO).[1]
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Property Value Reference
CAS Number 31643-49-9 [7][10]
Molecular Formula CsH3N3O:2 [2][10][11]
Molecular Weight 173.13 g/mol [2][71[10]

Light yellow, light greenish or

Appearance light grey powder, crystals or [31[7]
chunks
Melting Point 141 - 145 °C [31[71I8]

4-nitrobenzene-1,2-
Synonyms dicarbonitrile, 1,2-Dicyano-4- [2][8]
nitrobenzene

NTZMSBAAHBICLE-
INChl Key [7]
UHFFFAOYSA-N

SMILES C(#N)C1=C(C#N)C=CC(N(=0) "
=0)=C1

Spectroscopic and Crystallographic Data

Spectroscopic and crystallographic data are fundamental for the structural elucidation and
confirmation of 4-Nitrophthalonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The following data was recorded in DMSO-ds.[11]

Table 1: *H NMR Data
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. . Coupling
Chemical Shift L . )
Multiplicity Constant (J, Integration Assignment
(3, ppm)
Hz)

9.04 d 2.1 1H H-Ar
8.68 dd 84,21 1H H-Ar
8.44 d 8.7 1H H-Ar

Table 2: 13C NMR Data

Chemical Shift (6, ppm)

149.70

135.27

128.81

128.53

120.22

116.60

114.86

114.55

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands (KBr Pellet)
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Wavenumber (cm~?) Assignment Reference
3090 Aromatic C-H stretch [11]

2241 - 2245 C=N (nitrile) stretch [2][11]
1610, 1587 Aromatic C=C stretch [2]

1534 - 1538 Asymmetric NOz2 stretch [2][11]
1351 - 1356 Symmetric NOz stretch [2][11]

852 - 855 C-N stretch [2][11]

Crystallographic Data

Single-crystal X-ray diffraction provides definitive structural information.

Table 4: Crystal Data and Structure Refinement

Parameter Value Reference
Crystal System Orthorhombic [2]

Space Group Pbca [12]

a (A) 12.8642 (3) [2]

b (A) 9.2013 (2) [2]

c (A) 13.2578 (3) [2]

Volume (A3) 1569.29 (6) [2]

z 8 [2]
Temperature (K) 100 [2]

Experimental Protocols

Synthesis of 4-Nitrophthalonitrile

A common laboratory synthesis involves the dehydration of 4-nitrophthalamide.[2][3]
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Materials:

4-nitrophthalamide

Thionyl chloride (SOCI2)

Dry N,N-dimethylformamide (DMF)

Ice-water bath

Nitrogen gas supply
Procedure:

 In a three-necked flask equipped with a stirrer and a nitrogen inlet, cool 70 mL of dry DMF to
0 °C using an ice-water bath under a stream of nitrogen.[3]

e Slowly add 7.3 mL of thionyl chloride to the cooled DMF, ensuring the internal temperature
does not exceed 5 °C.[3]

o Once the addition is complete, cease the nitrogen flow and protect the flask with a calcium
chloride drying tube. The solution should appear yellow.[3]

e Gradually add 10 g (0.048 mol) of 4-nitrophthalamide to the reaction mixture, maintaining the
internal temperature below 5 °C.[3]

« Stir the mixture in the ice bath for 1 hour, then continue stirring at room temperature for an
additional 2 hours.[3]

e Pour the resulting yellow solution over 500 g of ice-water with vigorous stirring to precipitate
the product.[2][3]

o Collect the precipitate by vacuum filtration and wash it successively with cold water, a 5%
sodium bicarbonate solution, and finally with water again.[3]

e Dry the product in a vacuum oven at 110-120 °C to yield 4-Nitrophthalonitrile.[3]
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Synthesis Workflow for 4-Nitrophthalonitrile
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Caption: Synthesis workflow from reagents to final product.
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Characterization Protocols

Infrared (IR) Spectroscopy:

» Prepare a KBr pellet by mixing a small amount of the dried 4-Nitrophthalonitrile sample
with dry potassium bromide powder.

e Press the mixture into a thin, transparent disk using a hydraulic press.

e Acquire the IR spectrum using an FTIR spectrometer over a standard range (e.g., 4000-400
cm1).

« ldentify characteristic peaks, such as the strong nitrile (C=N) stretch around 2241-2245 cm™1
and the nitro (NO3) stretches at approximately 1535 cm~* and 1355 cm~2.[2][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

» Dissolve a small sample of 4-Nitrophthalonitrile in a suitable deuterated solvent, such as
DMSO-ds.[11]

o Transfer the solution to an NMR tube.

e Acquire *H and 3C NMR spectra on a high-resolution NMR spectrometer (e.g., 300 MHz or
higher).[11]

e Process the data to identify chemical shifts, coupling constants, and integrations to confirm
the aromatic substitution pattern.

Single-Crystal X-ray Diffraction:

e Grow single crystals suitable for X-ray analysis. This can be achieved by slow evaporation of
a saturated solution of 4-Nitrophthalonitrile in a solvent like methanol.[2]

» Mount a suitable crystal on a goniometer head of a single-crystal X-ray diffractometer.

» Collect diffraction data, typically at a low temperature (e.g., 100 K) to minimize thermal
vibrations.[2]
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¢ Solve and refine the crystal structure using appropriate software (e.g., SHELXS, SHELXL) to
determine bond lengths, angles, and crystal packing.[12]

Structure Elucidation of 4-Nitrophthalonitrile

Spectroscopic Analysis

NMR Spectroscopy
(*H & 3C)

N\ /

Functional Groups
(C=N, NO2)

IR Spectroscopy Mass Spectrometry

Molecular Weight
& Formula

Connectivity
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Molecular Structure

Definitive| Structure

Single-Crystal

X-ray Diffraction

Absolute Confirmation

Compound Identity Confirmed

Click to download full resolution via product page
Caption: Relationship of analytical methods for structure elucidation.

Safety and Handling

4-Nitrophthalonitrile is a hazardous substance and requires careful handling in a laboratory
setting.[10]
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Table 5: Hazard and Precautionary Information
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Category Code Description Reference
Hazard Statements H302 Harmful if swallowed. [10]
H315 Causes skin irritation. [10]
Causes serious eye
H319 o [10]
irritation.
May cause respirator
H335 o Y ) P Y [10]
irritation.
) Avoid breathing
Precautionary _
P261 dust/fume/gas/mist/iva  [10][13]
Statements
pours/spray.
Do not eat, drink or
P270 smoke when using [8][13]
this product.
Wear protective
gloves/protective
P280 clothing/eye [13]
protection/face
protection.
IF SWALLOWED: Call
a POISON
P301+P312 . [8]
CENTER/doctor if you
feel unwell.
IF ON SKIN: Wash
P302+P352 ] [8]
with plenty of water.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [10][13]

lenses, if present and
easy to do. Continue

rinsing.
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Handling Recommendations:

Handle in a well-ventilated place, preferably a fume hood.[10][13]

Use personal protective equipment (PPE), including gloves, safety glasses or goggles, and a
lab coat.

Avoid formation of dust and aerosols.[10][13]

Wash hands thoroughly after handling.[14]

Store in a tightly closed container in a dry, cool place.[5]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do
not allow the chemical to enter drains.[10][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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